![molecular formula C21H17BrCl2N2O3S B6106895 N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide CAS No. 425608-00-0](/img/structure/B6106895.png)
N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide
Overview
Description
N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide, also known as BAY 43-9006, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a kinase inhibitor that targets multiple signaling pathways involved in cancer cell growth and proliferation.
Mechanism of Action
N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide 43-9006 inhibits multiple kinases involved in cancer cell growth and proliferation by binding to the ATP-binding site of these kinases. It has been shown to inhibit the RAF/MEK/ERK pathway, which is involved in cell proliferation and survival, and the VEGFR/PDGFR pathway, which is involved in angiogenesis and tumor growth.
Biochemical and Physiological Effects:
This compound 43-9006 has been shown to inhibit tumor growth and angiogenesis in preclinical studies. It has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. In addition, it has been shown to have anti-inflammatory effects and to inhibit the production of cytokines involved in inflammation.
Advantages and Limitations for Lab Experiments
N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide 43-9006 has several advantages for lab experiments, including its potent inhibitory activity against multiple kinases involved in cancer cell growth and proliferation, and its ability to inhibit tumor growth and angiogenesis. However, its limitations include its potential toxicity and the need for further studies to determine its optimal dosage and administration.
Future Directions
Future research on N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide 43-9006 could focus on its potential therapeutic applications in other types of cancer, as well as its combination with other drugs to enhance its efficacy. Additionally, further studies could investigate its potential use in other diseases, such as inflammatory disorders and autoimmune diseases. Finally, research could focus on the development of new analogs of this compound 43-9006 with improved pharmacokinetic and pharmacodynamic properties.
Synthesis Methods
The synthesis of N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide 43-9006 involves the reaction of N~1~-(2,3-dichlorophenyl)glycinamide with benzyl bromide and 4-bromobenzenesulfonyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain this compound 43-9006 as a white solid.
Scientific Research Applications
N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-(2,3-dichlorophenyl)glycinamide 43-9006 has been extensively studied for its potential therapeutic applications in cancer treatment. It has shown promising results in preclinical studies as a potent inhibitor of multiple signaling pathways involved in cancer cell growth and proliferation, such as RAF/MEK/ERK and VEGFR/PDGFR. Clinical trials have also shown its efficacy in the treatment of hepatocellular carcinoma and renal cell carcinoma.
properties
IUPAC Name |
2-[benzyl-(4-bromophenyl)sulfonylamino]-N-(2,3-dichlorophenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17BrCl2N2O3S/c22-16-9-11-17(12-10-16)30(28,29)26(13-15-5-2-1-3-6-15)14-20(27)25-19-8-4-7-18(23)21(19)24/h1-12H,13-14H2,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFOPTMPHDRFPCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC(=O)NC2=C(C(=CC=C2)Cl)Cl)S(=O)(=O)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17BrCl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401135149 | |
Record name | 2-[[(4-Bromophenyl)sulfonyl](phenylmethyl)amino]-N-(2,3-dichlorophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401135149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
528.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
425608-00-0 | |
Record name | 2-[[(4-Bromophenyl)sulfonyl](phenylmethyl)amino]-N-(2,3-dichlorophenyl)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=425608-00-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[[(4-Bromophenyl)sulfonyl](phenylmethyl)amino]-N-(2,3-dichlorophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401135149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.